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Compound of Interest

Compound Name: L-Allono-1,4-lactone

Cat. No.: B117819 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Allono-1,4-lactone. It outlines the necessary

personal protective equipment (PPE), procedural steps for safe handling, and disposal plans to

ensure a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for L-Allono-1,4-lactone is not readily

available in public databases. The toxicological properties of this compound have not been

thoroughly investigated. Therefore, L-Allono-1,4-lactone should be handled as a compound of

unknown toxicity, requiring a high level of precaution. It is imperative to obtain the SDS from

your chemical supplier before any handling, storage, or disposal. The information provided

below is a general guide for handling chemicals of unknown toxicity and should be

supplemented with the specific details from the supplier's SDS.

Personal Protective Equipment (PPE)
When handling L-Allono-1,4-lactone, adherence to standard laboratory safety protocols is

essential to minimize exposure and ensure personal safety. The recommended PPE is detailed

below.
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Protective Equipment Specification and Use

Respiratory Protection

For powdered substances, wear a mask to

prevent inhalation of dust.[1] If working outside

of a fume hood, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors

and particulates should be used.[2]

Eye Protection

Chemical safety goggles are mandatory to

protect against dust particles and splashes.[1][2]

A face shield should be worn in addition to

goggles when there is a significant risk of

splashing.[2]

Hand Protection

Wear nitrile or neoprene gloves.[2] Double

gloving is recommended.[2] Change gloves

immediately if they become contaminated.

Body Protection

A fully buttoned lab coat is required.[2] For

larger quantities or when there is a significant

risk of spillage, a chemically resistant apron

should be worn.

Quantitative Safety Data
Due to the absence of a publicly available SDS for L-Allono-1,4-lactone, quantitative safety

data is not available. Researchers must consult the supplier-provided SDS for specific values

such as Occupational Exposure Limits (OEL), LD50/LC50, boiling point, and melting point. For

context, some data for similar lactone compounds are provided below, but these should not be

used as substitutes for the specific data for L-Allono-1,4-lactone.
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Parameter Gluconolactone L-Mannono-1,4-lactone

CAS Number 90-80-2[3] 22430-23-5[4]

Molecular Formula C6H10O6[3] C6H10O6[4]

Molecular Weight 178.14 g/mol [3] Not Available

Melting Point 155°C / 311°F[3] Not Available

pH 2.5-3.6[3] Not Available

Hazard Statements Not classified as hazardous[3] No hazard data available[4]

Operational and Disposal Plans
Proper handling and disposal of L-Allono-1,4-lactone are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Engineering Controls:

Primary Containment: All work involving solid L-Allono-1,4-lactone or its solutions should be

conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.

[2]

Ventilation: Ensure adequate general laboratory ventilation.[1]

Handling Protocol:

Preparation: Designate a specific area within the chemical fume hood for handling L-Allono-
1,4-lactone. Ensure all necessary equipment (spatulas, glassware, balances, etc.) is clean

and readily available. Have a chemical spill kit accessible.[2]

Weighing: Weigh solid L-Allono-1,4-lactone within the fume hood. Use a tared container to

minimize the transfer of the solid and handle with care to avoid generating dust.[2]

Dissolving: Add solvent to the solid slowly to avoid splashing. If heating or sonication is

required, ensure the container is properly sealed or vented within the fume hood.[2]
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Post-Handling: Thoroughly decontaminate all surfaces and equipment with an appropriate

solvent and then soap and water. Wash hands thoroughly after removing gloves.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from

incompatible materials.[1]

Accidental Release Measures:

In case of a spill, wear appropriate PPE.

For solid spills, avoid dust formation.[4] Collect the spilled material using appropriate tools

and place it into a sealed container for disposal as hazardous waste.[1][4]

For solutions, absorb the spill with an inert material and place it in a sealed container for

disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan:

All waste containing L-Allono-1,4-lactone must be treated as hazardous waste.[2]

Dispose of the waste in a designated, sealed, and properly labeled container.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for Safe Handling and Disposal of L-Allono-1,4-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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